4-(4-Bromophenyl)-2-(trifluoromethyl)aniline

• Molecular Formula: C13H9BrF3N
• Molecular Weight: 316.12 g/mol
• IUPAC Name: 4-(4-bromophenyl)-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C13H9BrF3N/c14-10-4-1-8(2-5-10)9-3-6-12(18)11(7-9)13(15,16)17/h1-7H,18H2
• InChI Key: UVYTVMBLOFFYTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)N)C(F)(F)F)Br

Description

4-(4-Bromophenyl)-2-(trifluoromethyl)aniline is a substituted aniline derivative characterized by a bromophenyl group at the para position and a trifluoromethyl (-CF₃) group at the ortho position of the aniline ring. This compound is of significant interest in medicinal chemistry and materials science due to the electronic and steric effects imparted by its substituents. The bromine atom enhances electrophilic substitution reactivity, while the -CF₃ group contributes to lipophilicity and metabolic stability, making it a valuable intermediate in synthesizing pharmaceuticals and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Bromophenyl)-2-(trifluoromethyl)aniline typically involves the reaction of 4-bromoaniline with trifluoromethylating agents under specific conditions. One common method involves the use of trifluoromethyl iodide (CF3I) in the presence of a base such as potassium carbonate (K2CO3) and a palladium catalyst. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, to prevent oxidation .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is achieved through techniques such as recrystallization or chromatography to ensure high purity .

Chemical Reactions Analysis

Types of Reactions

4-(4-Bromophenyl)-2-(trifluoromethyl)aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide (NaOCH3) in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding quinones or nitro compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted anilines with various functional groups.

Scientific Research Applications

4-(4-Bromophenyl)-2-(trifluoromethyl)aniline has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-Bromophenyl)-2-(trifluoromethyl)aniline involves its interaction with specific molecular targets. The bromine and trifluoromethyl groups can influence the compound’s electronic properties, making it a potential ligand for various receptors or enzymes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

(a) 2-(Trifluoromethyl)aniline (CAS: 88-17-5)

• Structure : A single -CF₃ group at the ortho position of the aniline ring.
• Key Differences : The absence of the bromophenyl group reduces steric bulk and alters electronic properties. This compound exhibits lower molecular weight (161.12 g/mol) and higher reactivity in electrophilic substitutions compared to the target compound due to fewer electron-withdrawing groups .
• Applications : Widely used as a precursor for dyes and pharmaceuticals.

(b) 4-Bromo-2-fluoro-5-(trifluoromethyl)aniline

• Structure : Features a bromine atom at position 4, fluorine at position 2, and -CF₃ at position 3.
• However, the altered substitution pattern may reduce steric hindrance compared to the target compound .

(c) 4-(perfluoropropane-2-yl)-2-(trifluoromethyl)aniline (CAS: 1207314-85-9)

• Structure : Contains a perfluoropropane-2-yl group instead of the bromophenyl moiety.
• Key Differences : The perfluorinated group significantly increases hydrophobicity and thermal stability. This compound is less reactive in nucleophilic substitutions due to the strong electron-withdrawing nature of perfluoroalkyl groups .

(a) 4-Amino-2-trifluoromethyl-phenyl retinate (ATPR)

• Structure: A retinoid derivative incorporating the 2-(trifluoromethyl)aniline moiety.
• Key Differences: ATPR demonstrates anticancer activity by inducing differentiation in leukemia cells (e.g., NB4 and K562). The trifluoromethyl group enhances binding affinity to nuclear receptors compared to non-fluorinated analogs .
• Synthesis : ATPR is synthesized via DCC-DMAP coupling, achieving 56.71% yield after optimization .

(b) Sulfonylurea Derivatives

• Example : Compounds derived from 4-(trifluoromethyl)aniline, such as 4-tolyl sulfonylurea.
• Key Differences : These derivatives exhibit antimicrobial and antiproliferative activities. The sulfonyl group introduces hydrogen-bonding capacity, improving solubility compared to the bromophenyl-substituted target compound .

(a) Palladium-Catalyzed Coupling

• Example: Synthesis of 2-{4-[2-amino-5-(trifluoromethyl)phenyl]phenyl}-4-(trifluoromethyl)aniline (10b) involves coupling 1,6-dibromobenzene with a trifluoromethyl-substituted aniline precursor. This method highlights the importance of -CF₃ groups in directing regioselectivity during cross-coupling reactions .

(b) Metal-Free Conditions

• Example : Reaction of 4-tolyl sulfonyl isocyanate with 2-(trifluoromethyl)aniline under ambient conditions yields urea derivatives. The target compound’s bromophenyl group would likely slow this reaction due to increased steric hindrance .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP*
4-(4-Bromophenyl)-2-(trifluoromethyl)aniline	C₁₃H₉BrF₃N	316.12	-Br (para), -CF₃ (ortho)	3.8
2-(Trifluoromethyl)aniline	C₇H₆F₃N	161.12	-CF₃ (ortho)	2.1
4-Bromo-2-fluoro-5-(trifluoromethyl)aniline	C₇H₄BrF₄N	274.02	-Br (para), -F (ortho), -CF₃ (meta)	3.5
ATPR	C₂₇H₂₉F₃NO₂	472.53	Retinoid backbone + -CF₃-aniline	6.2

*Predicted using PubChem data and analogous compounds.

Biological Activity

4-(4-Bromophenyl)-2-(trifluoromethyl)aniline, a compound characterized by its unique structural features, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into the compound's biological properties, including antimicrobial, anti-inflammatory, and anticancer activities, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 4-(4-Bromophenyl)-2-(trifluoromethyl)aniline is $C_{13}H_9BrF_3N$. Its structure features a bromophenyl group and a trifluoromethyl substituent, which are known to influence its biological activity.

Property	Value
Molecular Formula	C13H9BrF3N
Molecular Weight	316.12 g/mol
IUPAC Name	4-(4-Bromophenyl)-2-(trifluoromethyl)aniline

Antimicrobial Activity

Recent studies have demonstrated that compounds with trifluoromethyl groups exhibit significant antimicrobial properties. For instance, 4-(4-Bromophenyl)-2-(trifluoromethyl)aniline has shown effectiveness against various bacterial strains.

• Minimum Inhibitory Concentration (MIC) : The compound exhibited an MIC of 25.9 μM against Staphylococcus aureus and MRSA isolates, indicating potent antibacterial activity. The Minimum Bactericidal Concentration (MBC) was found to be equal to the MIC, confirming its bactericidal nature .

Anti-Inflammatory Potential

The anti-inflammatory effects of 4-(4-Bromophenyl)-2-(trifluoromethyl)aniline were evaluated through in vitro assays measuring cell viability and the modulation of inflammatory pathways.

• Cell Viability : In a study assessing cell viability, the compound demonstrated an IC50 value of 20 µM, suggesting moderate cytotoxicity. The presence of bromine and trifluoromethyl groups contributed significantly to its anti-inflammatory potential by modulating NF-κB activity .

Anticancer Activity

The anticancer properties of this compound have been explored in various cancer cell lines. It has been noted for its ability to induce apoptosis and inhibit cell proliferation.

• IC50 Values : In studies involving A549 lung cancer cells, the compound exhibited an IC50 value of approximately 5.24 μM, indicating strong anticancer activity. Mechanistic studies revealed that it induces G2/M phase arrest and activates apoptotic pathways .

Case Studies

• Staphylococcus aureus Infection : A clinical study highlighted the effectiveness of 4-(4-Bromophenyl)-2-(trifluoromethyl)aniline in treating infections caused by Staphylococcus aureus, particularly in cases resistant to conventional antibiotics.
• Cancer Cell Line Studies : In vitro experiments on various cancer cell lines (e.g., A375, MDA-MB-231) showed that treatment with this compound led to significant reductions in cell viability and increased markers of apoptosis .